methyl N-(4-chlorophenyl)-N'-cyanoimidothiocarbamate

• Molecular Formula: C9H8ClN3S
• Molecular Weight: 225.7g/mol
• IUPAC Name: methyl N'-(4-chlorophenyl)-N-cyanocarbamimidothioate
• InChI: InChI=1S/C9H8ClN3S/c1-14-9(12-6-11)13-8-4-2-7(10)3-5-8/h2-5H,1H3,(H,12,13)
• InChI Key: JQQYOBFMPUTSFR-UHFFFAOYSA-N
• SMILES: CSC(=NC1=CC=C(C=C1)Cl)NC#N

Description

Methyl N-(4-chlorophenyl)-N'-cyanoimidothiocarbamate is a useful research compound. Its molecular formula is C9H8ClN3S and its molecular weight is 225.7g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

p-Chlorophenyl isothiocyanate (XXXIa) (50.7 grams) is added to a suspension of sodium cyanamide (19.2 g) in ethanol (30 mL) with stirring which slowly dissolves and precipitates the sodium salt of N-cyano-N'-p-chlorophenylthiourea (XXXIIa) which is filtered off, washed with ethanol and dried to yield 36.2 grams which are suspended in 200 mL of ethanol and combined with 37.6 grams of methyl iodide with rapid stirring at ambient room temperature. The product separates as heat is evolved. The suspension is cooled in an ice bath, the solids filtered, washed with water and dried to give N-cyano-N'-p-chlorophenyl-S-methylisothiourea (XXXIIIa).